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Compound of Interest

Compound Name: N-4-Boc-aminocyclohexanone

Cat. No.: B052298

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling N-4-Boc-aminocyclohexanone. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

1. Hazard ldentification and Risk Assessment:

N-4-Boc-aminocyclohexanone is a chemical compound that requires careful handling due to
its potential health and environmental hazards. The toxicological properties of this compound
have not been fully investigated[1]. It may cause respiratory irritation and is classified as very
toxic to aquatic life[1]. A thorough risk assessment should be conducted before commencing
any work with this substance.

2. Personal Protective Equipment (PPE):

The following personal protective equipment is mandatory when handling N-4-Boc-
aminocyclohexanone to minimize exposure and ensure personal safety.
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PPE Category Item Specifications
Chemical splash goggles
) compliant with EN166 or
Eye Protection Safety Goggles

equivalent standards should

be worn.

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Gloves must
be inspected before use and
disposed of properly after

handling the compound.[1]

Body Protection

Laboratory Coat

A long-sleeved lab coat should
be worn and kept fully
buttoned. For tasks with a
higher risk of splashes, a
chemical-resistant apron over

the lab coat is advised.

Respiratory Protection

Respirator

For nuisance exposures or
when dust formation is
possible, a P95 (US) or P1 (EU
EN 143) particle respirator
should be used.[1] All handling
of the solid compound should
ideally be performed within a
certified chemical fume hood to
prevent inhalation of dust or

aerosols.[1]

3. Engineering Controls:

» Ventilation: Always handle N-4-Boc-aminocyclohexanone in a well-ventilated area.[1] A

certified chemical fume hood is the preferred engineering control to minimize inhalation

exposure.
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o Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers
are readily accessible in the immediate work area.

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for safety and environmental
protection.

Operational Plan: Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the
workspace within a chemical fume hood by covering the surface with absorbent, disposable
bench paper.

e Weighing and Transferring: When weighing the solid compound, do so in a location that
minimizes the potential for dust generation, such as within a fume hood or a balance
enclosure. Use appropriate tools (e.g., spatulas) to handle the solid. Avoid creating dust.[1]

 Dissolving: When preparing solutions, add the solid N-4-Boc-aminocyclohexanone to the
solvent slowly to avoid splashing.

» Post-Handling: After handling, decontaminate the work area. Wash hands thoroughly with
soap and water.[1]

Disposal Plan

Proper disposal of N-4-Boc-aminocyclohexanone and associated waste is critical to prevent
environmental contamination and comply with regulations.

¢ Unused Compound: Dispose of unused N-4-Boc-aminocyclohexanone as hazardous
chemical waste.[1] It should be placed in a clearly labeled, sealed container and disposed of
through a licensed professional waste disposal service.[1]

» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, pipette tips, and absorbent paper, must be disposed of as hazardous waste in a
designated and properly labeled container.[1]
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o Empty Containers: Dispose of empty containers as unused product unless they have been
thoroughly decontaminated.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for N-4-Boc-aminocyclohexanone.

Property Value Reference
Molecular Formula C11H19NOs3 [1]
Molecular Weight 213.27 g/mol [1]
Appearance Solid

Melting Point 114-118 °C

Storage Temperature 2-8°C

Experimental Workflow

The following diagram illustrates the standard workflow for safely handling N-4-Boc-
aminocyclohexanone in a laboratory setting.
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Caption: Workflow for handling N-4-Boc-aminocyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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